Cas no 16700-97-3 (zinc tetraoctadecyl bis(phosphate))

zinc tetraoctadecyl bis(phosphate) structure
16700-97-3 structure
Product Name:zinc tetraoctadecyl bis(phosphate)
CAS No:16700-97-3
MF:C72H148O8P2Zn
MW:1269.29726314545
CID:1347365
PubChem ID:167563
Update Time:2025-04-20

zinc tetraoctadecyl bis(phosphate) Chemical and Physical Properties

Names and Identifiers

    • zinc tetraoctadecyl bis(phosphate)
    • Phosphoric acid, dioctadecyl ester, zinc salt (2:1)
    • Phosphoric acid, dioctadecyl ester, zinc salt
    • zinc bis(dioctadecyl phosphate)
    • bis(dioctadecoxyphosphoryloxy)zinc
    • zinc,dioctadecyl phosphate
    • Zinc distearyl phosphate
    • Phosphoric acid,dioctadecyl ester,zinc salt
    • 16700-97-3
    • URFPYADUEZJYDO-UHFFFAOYSA-L
    • EINECS 240-752-9
    • SCHEMBL1827732
    • DTXSID6066101
    • Inchi: 1S/2C36H75O4P.Zn/c2*1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h2*3-36H2,1-2H3,(H,37,38);/q;;+2/p-2
    • InChI Key: URFPYADUEZJYDO-UHFFFAOYSA-L
    • SMILES: [Zn+2].P(=O)([O-])(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC.P(=O)([O-])(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1266.994
  • Monoisotopic Mass: 1266.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 83
  • Rotatable Bond Count: 72
  • Complexity: 477
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 136.80000
  • LogP: 28.15990
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